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Compound of Interest

Compound Name: 3-Fluoro-5-methylpyridine

Cat. No.: B1302949

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents like 3-Fluoro-5-methylpyridine are paramount to ensuring
laboratory safety and environmental compliance. This document provides a comprehensive,
step-by-step guide for the safe disposal of 3-Fluoro-5-methylpyridine, drawing from safety
data for closely related compounds and general principles for halogenated organic waste.

Key Chemical and Safety Data

Quantitative data for 3-Fluoro-5-methylpyridine and its close isomer, 2-Fluoro-5-
methylpyridine, are summarized below. This information is critical for understanding the
material's hazards and handling requirements.
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Property 3-Fluoro-5-methylpyridine 2-Fluoro-5-methylpyridine
CAS Number 407-21-6 2369-19-9[1]

Molecular Formula CeHeFN[2] CeHeFN[1]

Molecular Weight 111.12 g/mol [2] 111.12 g/mol [1]

Appearance Colorless to slight yellow liqguid ~ No data available

Storage Temperature 0-8°C[3] No data available

Assumed to be a flammable
liquid and harmful if swallowed,

Hazards in contact with skin, or if Flammable liquid and vapor.[1]
inhaled, based on similar

compounds.

Immediate Safety and Handling Protocols

Before beginning any disposal procedure, ensure all necessary personal protective equipment
(PPE) is worn and that you are working in a well-ventilated area, preferably within a chemical
fume hood.

Required Personal Protective Equipment (PPE):

o Eye Protection: Chemical splash goggles and a face shield.
» Hand Protection: Nitrile gloves.

e Body Protection: A lab coat.

» Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate, a respirator
may be necessary.

In Case of a Spill:
o Evacuate the immediate area.

o Wear appropriate PPE before attempting to clean the spill.
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» Contain the spill using an inert absorbent material such as vermiculite or sand.

o Collect the absorbed material into a sealed, properly labeled container for hazardous waste
disposal.[1]

Step-by-Step Disposal Procedure

The disposal of 3-Fluoro-5-methylpyridine must be conducted in accordance with local, state,
and federal regulations for hazardous waste. Never pour this chemical down the drain or
dispose of it with regular trash.[4]

Step 1: Waste Collection and Segregation

o Collect waste 3-Fluoro-5-methylpyridine and any contaminated materials (e.g., absorbent
pads, gloves) in a designated, leak-proof, and chemically compatible container.

e This compound is a halogenated organic substance and should be segregated into a waste
stream for such chemicals. Do not mix with non-halogenated waste.

Step 2: Labeling of Waste Containers

o Clearly label the waste container with "Hazardous Waste," the full chemical name "3-Fluoro-
5-methylpyridine,” and a list of all constituents with their approximate percentages if it is a
mixture.

Step 3: Storage of Waste

» Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents, acids, and bases.[1]

» The storage area should be equipped with fire extinguishers and spill kits.[4]
Step 4: Arranging for Professional Disposal

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal company to arrange for pickup and proper disposal.

o Disposal will likely involve incineration at a permitted hazardous waste facility.[4]
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Disposal Decision-Making Workflow

The following diagram illustrates the logical steps to follow for the proper disposal of 3-Fluoro-
5-methylpyridine.

Disposal Workflow for 3-Fluoro-5-methylpyridine
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Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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5-methylpyridine]. BenchChem, [2026]. [Online PDF]. Available at:
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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